4-Phenylthiosemicarbazide
Overview
Description
4-Phenylthiosemicarbazide (PTSC) is a biologically active heterocyclic compound that has been the subject of various studies due to its interesting chemical and physical properties. It is known by its IUPAC name as 3-amino-1-phenylthiourea .
Synthesis Analysis
The synthesis of 4-phenylthiosemicarbazide derivatives can be achieved through the reaction of benzil with thiosemicarbazide derivatives. The reaction conditions, such as the presence of concentrated HCl or 2M HCl, influence the formation of either open-chain or cyclic condensation products . Additionally, the synthesis of related compounds, such as 1-(indol-2-carbonyl)-4-(4-nitrophenyl)-thiosemicarbazide, has been reported, which shows antibacterial activity and inhibitory action against topoisomerase IV .
Molecular Structure Analysis
Experimental and theoretical studies have been conducted to understand the molecular structure of PTSC. Density Functional Theory (DFT) optimization and conformational analysis have been performed, revealing insights into the stability and reactivity of the molecule. The molecular electrostatic potential (MEP) map of PTSC has been calculated to identify reactive sites .
Chemical Reactions Analysis
The reactivity of PTSC has been explored through its ability to form metallic chelates. Similar to monomeric thiosemicarbazides, PTSC can react with metal ions, although the expected thermal stability of these chelates was not observed . Furthermore, the effect of chlorine substitution on the structure and activity of PTSC has been studied, showing that such modifications can enhance antibacterial activity .
Physical and Chemical Properties Analysis
The photochromic properties of related thiosemicarbazide derivatives have been investigated, demonstrating the ability to change color upon irradiation with light due to structural isomerization . The vibrational spectra of PTSC have been studied using various spectroscopic methods, providing detailed information on the vibrational modes of the molecule . Additionally, the EPR study of gamma-irradiated single crystals of a related compound, 4-phenylsemicarbazide, has contributed to the understanding of the paramagnetic species produced upon irradiation .
Case Studies
Several case studies have highlighted the biological activity of PTSC and its derivatives. Molecular docking studies have confirmed the biological activity of PTSC, suggesting its potential as a ligand for protein interactions . The antibacterial activity of PTSC derivatives against Gram-positive bacteria and their role as topoisomerase IV inhibitors have been documented . Moreover, the antimycobacterial and anticonvulsant activities of PTSC derivatives have been evaluated, with some compounds showing promising results .
Scientific Research Applications
Colorimetric Detection in Environmental Samples
4-Phenylthiosemicarbazide (4-PTSC) is utilized in environmental science for the detection of semicarbazide compounds in environmental samples. A colorimetric method using Prussian Blue Nanoparticles formation ion enables the detection of 4-PTSC as a representative of the semicarbazide family. This method, based on the oxidation of 4-PTSC with Ferric ions, allows rapid and visually observable detection at sub-ppm levels, demonstrating its utility in environmental monitoring (Hatamie et al., 2017).
Agricultural Fungicide Application
4-Phenylthiosemicarbazide and its derivatives have been explored as fungicides in agriculture. Research on their effects on Fusarium wilt in pea and tomato plants shows that they can inhibit the growth of Fusarium oxysporum, a significant agricultural pathogen. However, these compounds can also cause phytotoxic effects, indicating a need for cautious application in agricultural settings (Fuchs et al., 1970).
Crystallography and Chemical Synthesis
In the field of crystallography and chemical synthesis, 4-Phenylthiosemicarbazide is significant. For example, its reaction with phenacylbromide in refluxing ethanol forms 1,3,4-thiadiazine and 2-phenylimino-4-phenyl-2,3-dihydro-1,3-thiazol-3-amine. These reactions are crucial for understanding the molecular structure and synthesis pathways of related compounds (Pfeiffer et al., 2014).
Trace Analysis in Platinum Detection
4-Phenylthiosemicarbazide is utilized in the trace analysis of platinum (IV) in its allied materials. It forms a complex with platinum, facilitating its detection and quantification. This application is particularly relevant in the field of analytical chemistry, where sensitive and selective detection methods for trace elements are crucial (Kabil et al., 1996).
Pharmaceutical Research
In pharmaceutical research, derivatives of 4-Phenylthiosemicarbazide have been investigated for their potential in inhibiting indoleamine 2,3-dioxygenase (IDO), a therapeutic target for anticancer immunotherapy. This indicates the potential of 4-Phenylthiosemicarbazide derivatives in developing new cancer treatments (Serra et al., 2014).
Antimicrobial Applications
4-Phenylthiosemicarbazide derivatives have been synthesized and evaluated for their anti-mycobacterial activity, particularly against Mycobacterium bovis. This research highlights the role of 4-Phenylthiosemicarbazide in the development of new antimicrobial agents (Sardari et al., 2017).
Corrosion Inhibition
4-Phenylthiosemicarbazide derivatives have been studied for their corrosion inhibition properties on mild steel in hydrochloric acid. This application is significant in the field of materials science, particularly in protecting metal surfaces from corrosive environments (Meng et al., 2017).
Safety And Hazards
Future Directions
4-Phenylthiosemicarbazide has been used in the synthesis of wide-bandgap Pb-free perovskite solar cells, achieving a record efficiency of over 12.2% . It has also been immobilized into functionalized MCM-41 as a nano catalyst in the synthesis of tetrahydrobenzo [b]pyran and 1,4-dihydropyrano [2,3-c]pyrazole .
properties
IUPAC Name |
1-amino-3-phenylthiourea | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9N3S/c8-10-7(11)9-6-4-2-1-3-5-6/h1-5H,8H2,(H2,9,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KKIGUVBJOHCXSP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)NC(=S)NN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9N3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID6063808 | |
Record name | Hydrazinecarbothioamide, N-phenyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID6063808 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
167.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Phenylthiosemicarbazide | |
CAS RN |
5351-69-9 | |
Record name | 4-Phenylthiosemicarbazide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=5351-69-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | N-Phenylthiosemicarbazide | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0005351699 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 4-Phenyl-3-thiosemicarbazide | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=58946 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
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Record name | 4-Phenyl-3-thiosemicarbazide | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=704 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Hydrazinecarbothioamide, N-phenyl- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Hydrazinecarbothioamide, N-phenyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID6063808 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-(phenyl)thiosemicarbazide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.023.935 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | N-Phenylthiosemicarbazide | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/RBH3R5JE2H | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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